Cas no 102369-06-2 (Oxiranecarboxaldehyde,3-heptyl-, (2R,3S)-rel- (9CI))

• Product name: Oxiranecarboxaldehyde,3-heptyl-, (2R,3S)-rel- (9CI)
• CAS No: 102369-06-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 137631
• PubChem ID: 55253565

Oxiranecarboxaldehyde,3-heptyl-, (2R,3S)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiranecarboxaldehyde,3-heptyl-, (2R,3S)-rel- (9CI)
• 2,3-EPOXYDECANAL
• 3-heptyloxirane-2-carbaldehyde
• Oxiranecarboxaldehyde,3-heptyl-,trans
• 3-HEPTYL-OXIRANECARBOXALDEHYDE
• DTXSID50907439
• 102369-06-2
• AKOS006288253
• SCHEMBL26634065

• Inchi： InChI=1S/C10H18O2/c1-2-3-4-5-6-7-9-10(8-11)12-9/h8-10H,2-7H2,1H3
• InChI Key： ZAYNCWQGQVRPDV-UHFFFAOYSA-N
• SMILES： CCCCCCCC1OC1C=O

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.60000
• LogP: 2.31320
• FEMA: 4659 | 2,3-EPOXYDECANAL